Cas no 36439-62-0 (Nsc173763)

• Product Name: Nsc173763
• CAS No: 36439-62-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 921341
• PubChem ID: 299903
• Update Time: 2025-04-19

Nsc173763 Chemical and Physical Properties

Names and Identifiers

• Nsc173763
• AC1L6V9Q
• NSC-173763
• [8-(Hydroxymethyl)-7-tricyclo[4.2.2.02,5]deca-3,9-dienyl]methanol
• AKOS006278941
• RCL L160997
• 36439-62-0
• DTXSID10306045

• Inchi： 1S/C12H16O2/c13-5-11-9-3-4-10(12(11)6-14)8-2-1-7(8)9/h1-4,7-14H,5-6H2
• InChI Key： BBCVWBYIGLSLER-UHFFFAOYSA-N
• SMILES： OCC1C(CO)C2C=CC1C1C=CC12

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.82140